Cas no 5933-28-8 (1H-Indole-3-acetamide,5-(phenylmethoxy)-)

• Product Name: 1H-Indole-3-acetamide,5-(phenylmethoxy)-
• CAS No: 5933-28-8
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 375008
• PubChem ID: 252140
• Update Time: 2025-04-19

1H-Indole-3-acetamide,5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetamide,5-(phenylmethoxy)-
• 2-(5-phenylmethoxy-1H-indol-3-yl)acetamide
• 5-BENZYLOXYINDOLE-3-ACETAMIDE
• (5-benzyloxy-indol-3-yl)-acetic acid amide
• (5-Benzyloxy-indol-3-yl)-essigsaeure-amid
• 2-(5-benzyloxy-1h-indol-3-yl)-acetamide
• 5-BENZYLOXY-3-INDOLYLACETAMIDE
• FT-0620046
• 2-(5-(Benzyloxy)-1H-indol-3-yl)acetamide
• DTXSID70291140
• NSC-73393
• 2-[5-(benzyloxy)-1H-indol-3-yl]acetamide
• B-1700
• 5-benzyloxyindole-3-acetamide, AldrichCPR
• NSC73393
• SCHEMBL6101212
• 5933-28-8
• A832270

• Inchi： 1S/C17H16N2O2/c18-17(20)8-13-10-19-16-7-6-14(9-15(13)16)21-11-12-4-2-1-3-5-12/h1-7,9-10,19H,8,11H2,(H2,18,20)
• InChI Key： IKDKEVWKCASVEF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(CC(N)=O)=CN2

Computed Properties

• Exact Mass: 280.12100
• Monoisotopic Mass: 280.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 573.1°C at 760 mmHg
• Flash Point: 300.4°C
• Refractive Index: 1.675
• PSA: 68.11000
• LogP: 3.47500

1H-Indole-3-acetamide,5-(phenylmethoxy)- Security Information

• Hazard Category Code： 36
• Safety Instruction： 26